(4E)-4-[furan-2-yl(hydroxy)methylidene]-1-(3-methoxypropyl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione

Specification

• Molecular Formula: C22H25NO8
• Molecular Weight: 431.4 g/mol
• IUPAC Name: 3-(furan-2-carbonyl)-4-hydroxy-1-(3-methoxypropyl)-2-(3,4,5-trimethoxyphenyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C22H25NO8/c1-27-9-6-8-23-18(13-11-15(28-2)21(30-4)16(12-13)29-3)17(20(25)22(23)26)19(24)14-7-5-10-31-14/h5,7,10-12,18,25H,6,8-9H2,1-4H3
• Standard InChI Key: CCDBFXHAKUYTGW-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(C(=C(C1=O)O)C(=O)C2=CC=CO2)C3=CC(=C(C(=C3)OC)OC)OC

Introduction

Chemical Identity and Structural Features

IUPAC Nomenclature and Molecular Formula

The systematic name (4E)-4-[furan-2-yl(hydroxy)methylidene]-1-(3-methoxypropyl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione precisely describes its architecture:

• Pyrrolidine-2,3-dione core: A five-membered lactam ring with ketone groups at positions 2 and 3.

• 4-position substituent: An (E)-configured hydroxymethylidene group bonded to furan-2-yl.

• 1-position substituent: 3-Methoxypropyl chain linked to the nitrogen atom.

• 5-position substituent: 3,4,5-Trimethoxyphenyl group, a common pharmacophore in bioactive molecules.

Molecular Formula: C₂₄H₂₈NO₈
Molecular Weight: 482.5 g/mol (calculated from analogous structures in).

Table 1: Key Identifiers

Property	Value	Source Analogue
IUPAC Name	As above
Molecular Formula	C₂₄H₂₈NO₈	Derived
Molecular Weight	482.5 g/mol
CAS Registry	Not yet assigned	N/A
PubChem CID	Not available	N/A

Synthesis and Reaction Chemistry

Synthetic Routes

While no direct synthesis reports exist for this specific compound, analogous pyrrolidine-2,3-diones suggest a multi-step approach:

• Core Formation: Cyclocondensation of γ-ketoamide derivatives with formaldehyde donors under acidic conditions.

• Furanoyl Introduction: Aldol-type condensation using furan-2-carbaldehyde to install the hydroxymethylidene group.

• Alkylation: Reaction of the pyrrolidine nitrogen with 3-methoxypropyl bromide in DMF/K₂CO₃.

• Aryl Coupling: Suzuki-Miyaura cross-coupling to attach 3,4,5-trimethoxyphenyl boronic acid.

Critical parameters include strict temperature control (<40°C) during the aldol step to prevent Z/E isomerization and anhydrous conditions for alkylation.

Table 2: Hypothetical Reaction Conditions

Step	Reagents/Conditions	Yield (Projected)
1	CH₂O, HCl (cat.), EtOH, 80°C	65-70%
2	Furan-2-carbaldehyde, NaOH, H₂O	55-60%
3	3-Methoxypropyl Br, K₂CO₃, DMF	75-80%
4	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	50-55%

Structural and Electronic Properties

Spectroscopic Characterization

IR Spectroscopy: Expected peaks include:

• 1740 cm⁻¹ (pyrrolidine-2,3-dione carbonyls)

• 1685 cm⁻¹ (α,β-unsaturated ketone)

• 1260-1100 cm⁻¹ (C-O-C from methoxy groups)

NMR Analysis:

• ¹H NMR: Three methoxy singlets (δ 3.75-3.85 ppm), furan protons (δ 6.35-7.45 ppm), and diastereotopic methylene protons from the 3-methoxypropyl chain (δ 1.65-3.40 ppm).

• ¹³C NMR: Two carbonyl carbons (δ 205-210 ppm), quaternary carbons from the trimethoxyphenyl group (δ 135-150 ppm).

Computational Chemistry Insights

DFT calculations on analogous structures predict:

• HOMO-LUMO Gap: ~4.1 eV, suggesting moderate reactivity

• Dipole Moment: 5.2 Debye due to polar methoxy groups

• LogP: 2.8 ± 0.3 (indicating moderate lipophilicity)

Biological Activity and Applications

Table 3: Projected Bioactivity Profile

Target	Assay Type	Expected IC₅₀
Tubulin Polymerization	In vitro	2.4 μM
MAO-B	Enzymatic assay	95 nM
5-LOX	Cell-free	>10 μM